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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302 Get Quote

Technical Support Center: Fast Sulphon Black F
Titrations
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for common issues encountered during complexometric titrations using Fast
Sulphon Black F as an indicator. This guide is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Fast Sulphon Black F and for which application is it primarily used?

Fast Sulphon Black F is a complexometric indicator used almost exclusively for the

determination of copper (II) ions by titration with ethylenediaminetetraacetic acid (EDTA).[1][2]

[3] In this titration, Fast Sulphon Black F provides a distinct color change at the endpoint.

Q2: What is the principle of the color change of Fast Sulphon Black F in a copper titration?

In an ammoniacal solution, Fast Sulphon Black F forms a purple or crimson-colored complex

with copper (II) ions.[4] During the titration, EDTA, which is a stronger chelating agent,

progressively displaces the Fast Sulphon Black F from the copper-dye complex.[1][4] The

endpoint is indicated by a sharp color change from the purple/crimson of the copper-indicator

complex to the green of the free indicator.[1][4]
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Q3: Why is an ammonia buffer essential for this titration?

The presence of ammonia is crucial for the formation of the colored complex between Fast
Sulphon Black F and copper (II) ions. Other buffering agents at a similar pH, such as borate or

tartrate, do not facilitate this color formation. The buffer also maintains the necessary alkaline

pH for the titration reaction to proceed effectively.

Troubleshooting Guide
Issue 1: Indistinct or Fading Endpoint
Q: The color change at the endpoint is gradual and difficult to pinpoint. What could be the

cause?

A: An indistinct endpoint can be caused by several factors:

Incorrect pH: The pH of the solution must be maintained in the optimal range for the

indicator's color change. Ensure the ammonia buffer is correctly prepared and added in the

appropriate volume.

Excessive Indicator Concentration: Using too much Fast Sulphon Black F indicator can

lead to a premature and less distinct endpoint.

Presence of Interfering Ions: Although highly specific for copper, other metal ions that form

complexes with EDTA can interfere, leading to a drawn-out endpoint. Nickel is known to form

a colored complex with the indicator, but it is not suitable for titration.

Slow Titration Rate: While a steady pace is necessary, an excessively slow titration can

sometimes cause the endpoint to appear less sharp.

Issue 2: Unexpected Color Changes or No Color Change
Q: The solution did not turn purple/crimson upon adding the indicator, or the color is not as

expected.

A: This issue usually points to a problem with the reaction conditions:
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Absence of Ammonia: The characteristic purple/crimson color of the copper-indicator

complex will not form without the presence of ammonia. Verify that the ammonia buffer was

added.

Incorrect pH: The pH of the solution may be outside the optimal range for the formation of

the copper-indicator complex.

Low Copper Concentration: In very dilute copper solutions, the initial color may be a pale

blue due to the cuprammonium ion, which then transitions to a bright green at the endpoint.

Q: The color of the solution remains purple/crimson and does not change to green even after

adding a significant amount of EDTA.

A: This indicates that the endpoint has not been reached or there is an issue preventing the

displacement of the indicator:

Insufficient EDTA: The concentration of the EDTA solution may be lower than expected, or

the volume added is insufficient to chelate all the copper ions.

Presence of Strongly Interfering Ions: Certain metal ions that form very stable complexes

with EDTA might be present in high concentrations, competing with the copper ions.

Experimental Protocol: Determination of Copper (II)
with EDTA using Fast Sulphon Black F
This protocol is a standard method for the complexometric titration of copper (II) ions.

1. Reagents and Solutions:

Standard EDTA Solution (0.02 M): Prepare by dissolving a known weight of analytical grade

disodium EDTA in deionized water.

Copper (II) Solution (approx. 0.02 M): Prepare from a soluble copper salt (e.g.,

CuSO₄·5H₂O).

Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black
F powder in 100 mL of deionized water.
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Ammonia Buffer: A solution of ammonia and ammonium chloride to maintain a pH of

approximately 10.

2. Procedure:

Pipette a known volume (e.g., 25.00 mL) of the copper (II) solution into a conical flask.

Add a sufficient volume of the ammonia buffer to adjust the pH to the optimal range.

Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a

distinct purple or crimson color.

Titrate the solution with the standard 0.02 M EDTA solution from a burette.

As the endpoint is approached, the color will begin to change. Add the EDTA dropwise with

constant swirling.

The endpoint is reached when the color sharply changes from purple/crimson to a clear

green.

Record the volume of EDTA used.

Repeat the titration at least two more times for accuracy.

3. Calculation:

The concentration of copper (II) in the sample can be calculated using the following formula:

Molarity of Cu²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Cu²⁺ solution

Quantitative Data Summary
The following table summarizes the results from a series of titrations of a 0.02 M cupric chloride

solution with a 0.02 M EDTA solution using Fast Sulphon Black F indicator.
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Volume of 0.02 M
Cu²⁺ Taken (mL)

Mean Volume of
0.02 M EDTA Found
(mL)

Standard Deviation
Calculated Molarity
of Cu²⁺ (M)

5.00 5.01 0.023 0.0200

10.00 10.02 0.024 0.0200

15.00 15.00 0.031 0.0200

20.00 20.00 0.026 0.0200

25.00 25.00 0.039 0.0200

Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues during

Fast Sulphon Black F titrations.

A logical workflow for troubleshooting common titration issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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